Cas no 1394973-17-1 (2-(6-fluoro-1-benzofuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(6-fluoro-1-benzofuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1394973-17-1
• MF: C₁₄H₁₆BFO₃
• MW: 262.084447860718
• CID: 4555852
• PubChem ID: 70654284
• Update Time: 2025-06-11

2-(6-fluoro-1-benzofuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(6-fluorobenzofuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(6-fluoro-1-benzofuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C14H16BFO3/c1-13(2)14(3,4)19-15(18-13)12-7-9-5-6-10(16)8-11(9)17-12/h5-8H,1-4H3
• InChI Key： OPKXSJLCXJBUPR-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)OC(B1OC(C)(C)C(C)(C)O1)=C2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 345
• Topological Polar Surface Area: 31.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 2-(6-fluoro-1-benzofuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Professional Introduction to Compound with CAS No. 1394973-17-1 and Product Name: 2-(6-fluoro-1-benzofuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

The compound with the CAS number 1394973-17-1 and the product name 2-(6-fluoro-1-benzofuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane represents a significant advancement in the field of synthetic chemistry and pharmaceutical development. This compound belongs to a class of organoboron derivatives that have garnered considerable attention due to their versatile applications in cross-coupling reactions, particularly in the Suzuki-Miyaura coupling. The presence of a fluoro-substituted benzofuran moiety and a tetramethyl-substituted dioxaborolane core makes this molecule a promising candidate for various biochemical and medicinal applications.

In recent years, the pharmaceutical industry has witnessed a surge in the use of fluorinated compounds due to their enhanced metabolic stability and improved bioavailability. The fluoro-substituent in the benzofuran ring of this compound not only contributes to its unique electronic properties but also enhances its reactivity in various chemical transformations. This feature is particularly valuable in the context of drug design, where precise control over molecular structure can lead to more effective therapeutic agents.

The tetramethyl-substituted dioxaborolane core of the compound is another critical feature that contributes to its utility. Dioxaborolanes are known for their stability and ease of handling under inert conditions, making them ideal for use in organic synthesis. The tetramethyl substitution further enhances the stability of the boronate ester functionality, which is crucial for its role as a coupling partner in cross-coupling reactions. This stability ensures that the compound remains active throughout the synthetic process, thereby improving yield and efficiency.

One of the most notable applications of this compound is in the field of pharmaceutical synthesis. The Suzuki-Miyaura coupling, a palladium-catalyzed reaction between an aryl or vinyl boronic acid or ester and an organic halide or pseudohalide, is widely used to construct biaryl or heteroaryl systems. The boronic ester functionality present in this compound serves as an excellent substrate for this reaction, allowing for the efficient construction of complex molecular architectures. This capability is particularly valuable in the development of novel therapeutic agents, where intricate molecular structures are often required.

Recent research has highlighted the importance of fluorinated benzofurans in medicinal chemistry. These compounds have been shown to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties. The fluoro-substituent in the benzofuran ring enhances these activities by improving lipophilicity and metabolic stability. Additionally, the presence of a boronic ester moiety allows for further functionalization through cross-coupling reactions, providing a scaffold for designing next-generation drugs.

The synthesis of this compound involves several key steps that highlight its complexity and elegance. The preparation typically begins with the formation of a boronic ester from a suitable precursor. This step requires careful control of reaction conditions to ensure high yield and purity. Subsequent functionalization with a fluoro-substituted benzofuran moiety is achieved through nucleophilic substitution or other coupling strategies. The final step involves protecting group chemistry to stabilize the boronate ester functionality during subsequent reactions.

The utility of this compound extends beyond pharmaceutical applications into materials science and agrochemicals. For instance, organoboron compounds are increasingly being used in the development of advanced materials such as organic electronics and luminescent devices. The unique electronic properties imparted by the fluoro-substituent make this compound a promising candidate for such applications. Additionally, fluorinated compounds have shown promise in crop protection chemicals due to their enhanced stability and efficacy.

In conclusion, 2-(6-fluoro-1-benzofuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1394973-17-1) represents a versatile and innovative compound with significant potential in various fields. Its unique structural features make it an excellent tool for synthetic chemists working on complex molecular architectures. Furthermore, its biological relevance and industrial applicability underscore its importance as a building block for future advancements in pharmaceuticals and materials science.